Cas no 1326844-69-2 (5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1326844-69-2
• MF: C₁₅H₉F₃N₄O₃
• MW: 350.252173185349
• CID: 4588509
• Update Time: 2025-06-09

5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
• 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H9F3N4O3/c16-15(17,18)25-11-3-1-10(2-4-11)22-13(9-5-7-19-8-6-9)12(14(23)24)20-21-22/h1-8H,(H,23,24)
• InChI Key： USYHTCNZDKZQPG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC(F)(F)F)C=C2)C(C2C=CN=CC=2)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 485.7±55.0 °C at 760 mmHg
• Flash Point: 247.5±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326844-69-2)

5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1326844-69-2, represents a fusion of pyridine, triazole, and aromatic moieties, each contributing to its distinctive chemical and pharmacological profile. The presence of a trifluoromethoxy group further enhances its molecular complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid consists of a central triazole ring connected to a pyridine substituent and a phenyl ring bearing a trifluoromethoxy group at the 4-position. This arrangement not only imparts specific electronic and steric properties but also opens up avenues for diverse interactions with biological targets. The pyridine moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, while the triazole ring is a common pharmacophore in drug discovery due to its stability and bioactivity. The trifluoromethoxy group, on the other hand, is frequently incorporated into molecules to enhance lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in modulating enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Preliminary studies have highlighted its ability to interact with proteins such as kinases and transcription factors, which are pivotal in regulating cellular processes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug development. The combination of the pyridine and triazole moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic properties and target specificity. For instance, derivatization at the carboxylic acid position can lead to the formation of esters or amides, which can be further functionalized to improve solubility or bioavailability. Similarly, modifications at the pyridine ring can enhance binding affinity or alter metabolic pathways.

The role of fluorine-containing groups in medicinal chemistry cannot be overstated. The trifluoromethoxy group in 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid not only contributes to its lipophilicity but also influences its electronic properties, making it more susceptible to hydrogen bonding interactions. These characteristics are particularly valuable in designing molecules that require precise spatial orientation within biological targets. Moreover, fluorine atoms can enhance metabolic stability by preventing unwanted hydrolysis or oxidation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules with high accuracy. Molecular docking studies on 5-pyridin-4-yl-1-4-(trifluoromethoxy)phenyl-1H-1,2,3-triazole-4-carboxylic acid have revealed promising interactions with several protein targets relevant to human health. These virtual screenings have provided valuable insights into how structural modifications can optimize its pharmacological activity. For example, computational models suggest that introducing additional hydrophobic groups at specific positions could enhance binding affinity while maintaining solubility.

In vitro experiments have begun to validate these computational findings. Initial assays have demonstrated that this compound exhibits inhibitory effects on certain kinases associated with cancer cell proliferation. The mechanism of action appears to involve disruption of signaling pathways that drive tumor growth and metastasis. Additionally, preliminary toxicity studies indicate that it exhibits low cytotoxicity towards normal cells at therapeutic concentrations, suggesting a favorable safety profile.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like 5-pyridin-4-ylyl 14 trifluoromethylphenyl 14 H 13 triazole 14 carboxylic acid (CAS No: 1326844692). These algorithms can analyze vast datasets to identify patterns that correlate with biological activity, thereby guiding rational design strategies. By leveraging such technologies, researchers can prioritize synthetic routes that maximize the likelihood of obtaining active analogs while minimizing trial-and-error experimentation.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. The compound 5-pyridin 14 yl 14 14 trifluoromethylphenyl 14 H 13 triazole 14 carboxylic acid (CAS No: 1326844692) exemplifies how structural complexity can translate into therapeutic benefit. Its multifaceted design offers multiple opportunities for optimization through both experimental and computational methods.

Future directions for research on this compound include exploring its potential in combination therapies alongside existing treatments for chronic diseases such as cancer or neurodegenerative disorders. Combination regimens often yield synergistic effects that improve patient outcomes compared to single-agent therapies alone.

In conclusion,5-pyridin 14 yl 14 trifluoromethylphenyl 14 H13 triazole 14 carboxylic acid (CAS No:13268⁴⁴44692) stands out as an intriguing molecule with significant promise for further development into novel therapeutic agents. Its unique structure, combined with promising preclinical data, positions it as a valuable asset in ongoing efforts within pharmaceutical chemistry aimed at addressing complex diseases through innovative molecular design approaches.